molecular formula C11H15BrO2 B8361881 3-(Bromoacetyl)-5-t-butyl-2-methyl-furan

3-(Bromoacetyl)-5-t-butyl-2-methyl-furan

Cat. No.: B8361881
M. Wt: 259.14 g/mol
InChI Key: WTTMNBYKCGRLGQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(Bromoacetyl)-5-t-butyl-2-methyl-furan is a useful research compound. Its molecular formula is C11H15BrO2 and its molecular weight is 259.14 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H15BrO2

Molecular Weight

259.14 g/mol

IUPAC Name

2-bromo-1-(5-tert-butyl-2-methylfuran-3-yl)ethanone

InChI

InChI=1S/C11H15BrO2/c1-7-8(9(13)6-12)5-10(14-7)11(2,3)4/h5H,6H2,1-4H3

InChI Key

WTTMNBYKCGRLGQ-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(O1)C(C)(C)C)C(=O)CBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 1 g (5 mmol) of 5-(tert-butyl)-2-methylfuran-3-carbonyl chloride (Maybridge, Cornwall, UK) dissolved in dry acetonitrile (4 mL) and 6.25 mL (12.5 mmol) of 2 M trimethylsilyldiazomethane in hexanes (Aldrich, Milwaukee, Wis.) was stirred 1.75 h at room temperature and the mixture was cooled on an ice bath for 5 min. To this, 30% hydrogen bromide in acetic acid (2 mL, 10 mmol) was added dropwise over 10 min. This was stirred an additional 20 minutes on an ice bath. Evaporation of the solvents gave 1-[5-(tert-butyl)-2-methyl(3-furyl)]-2-bromoethan-1-one (1 g, 77%) as a brown oil. 1H-NMR (DMSO-d6; 300 MHz) δ6.50 (s, 1H), 4.57(s, 2H), 2.52 (s, 1H), 1.24 (s, 9H). Mass spectrum (LCA, m/z): Calcd. for C11H15O2Br, 259.1 and 261.1 (M+H), found 259.1 and 261.1.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
4 mL
Type
solvent
Reaction Step One
Quantity
6.25 mL
Type
reactant
Reaction Step Two
[Compound]
Name
hexanes
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
2 mL
Type
reactant
Reaction Step Three

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